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Compound of Interest

3-Fluoro-4-methoxyphenethyl
Compound Name:
alcohol

Cat. No.: B1334150

This technical guide provides a comprehensive overview of 3-Fluoro-4-methoxyphenethyl
alcohol, a significant compound in pharmaceutical and polymer research. It is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its chemical properties, synthesis, and applications.

Chemical and Physical Properties

3-Fluoro-4-methoxyphenethyl alcohol, also known by its IUPAC name 2-(3-fluoro-4-
methoxyphenyl)ethanol, is an aromatic alcohol with the molecular formula CoH11FO2.[1] Its
structure incorporates a fluorine atom and a methoxy group on the phenyl ring, which
contribute to its unique chemical characteristics and biological activity.
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Property Value Source

Molecular Weight 170.18 g/mol [1112]

Molecular Formula CoH11FO2 [1][2]
2-(3-fluoro-4-

IUPAC Name [1]
methoxyphenyl)ethanol
3-fluoro-4-

Synonyms [1]
methoxybenzeneethanol

Boiling Point 147-148°C at 7 Torr [1]

Monoisotopic Mass

170.07431 Da

[2]

Synthesis

The primary synthetic route for 3-Fluoro-4-methoxyphenethyl alcohol involves the reduction

of 3-fluoro-4-methoxyphenylacetic acid.[1][3] This process typically utilizes a reducing agent to

convert the carboxylic acid group into a primary alcohol.

Experimental Protocol: Synthesis of 3-Fluoro-4-
methoxyphenethyl alcohol

Objective: To synthesize 3-Fluoro-4-methoxyphenethyl alcohol via the reduction of 3-fluoro-

4-methoxyphenylacetic acid.

Materials:

Distilled water

3-Fluoro-4-methoxyphenylacetic acid

Anhydrous diethyl ether or tetrahydrofuran (THF)

Dilute sulfuric acid or hydrochloric acid

Lithium aluminum hydride (LiAlH4) or Sodium borohydride (NaBHa)
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e Sodium sulfate (anhydrous)

¢ Round-bottom flask

o Reflux condenser

e Dropping funnel

e Magnetic stirrer

e Heating mantle

e Separatory funnel

 Rotary evaporator

Methodology:

e Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), a solution of 3-fluoro-4-methoxyphenylacetic acid in an anhydrous solvent such as
diethyl ether or THF is prepared.

» Addition of Reducing Agent: A solution or slurry of the reducing agent (e.g., LiAlHa4 in ether or
NaBHa in a suitable solvent) is carefully added portion-wise to the stirred solution of the
carboxylic acid via a dropping funnel. The reaction is typically exothermic and may require
cooling to maintain a controlled temperature.

o Reaction Progression: After the addition is complete, the reaction mixture is stirred at room
temperature or gently refluxed for a period sufficient to ensure complete reduction. The
progress of the reaction can be monitored by techniques such as thin-layer chromatography
(TLC).

e Quenching: Upon completion, the reaction is cautiously quenched by the slow, dropwise
addition of water, followed by a dilute acid (e.qg., sulfuric acid or hydrochloric acid) to
neutralize the excess reducing agent and hydrolyze the resulting aluminum or borate
complexes.
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o Extraction: The aqueous and organic layers are separated using a separatory funnel. The
agueous layer is extracted multiple times with an organic solvent (e.g., diethyl ether) to
ensure complete recovery of the product.

» Washing and Drying: The combined organic extracts are washed with brine (saturated
sodium chloride solution) to remove residual water and then dried over an anhydrous drying
agent like sodium sulfate.

e Solvent Removal and Purification: The drying agent is removed by filtration, and the solvent
is evaporated under reduced pressure using a rotary evaporator to yield the crude 3-Fluoro-
4-methoxyphenethyl alcohol. Further purification can be achieved by distillation under
reduced pressure or column chromatography.

Applications
3-Fluoro-4-methoxyphenethyl alcohol serves as a valuable intermediate in various fields:
e Pharmaceuticals: It is a precursor for the synthesis of 3-adrenergic receptor agonists and

antifungal agents.[1] The presence of the fluorine atom can enhance the metabolic stability
and binding affinity of the final drug molecules.

e Polymer Chemistry: This compound can be incorporated into polymers to modify their
properties. For instance, it can be used in epoxy resins to improve thermal resistance and
flame retardancy.[1]

e Organic Synthesis: The functional groups of 3-Fluoro-4-methoxyphenethyl alcohol make it
a versatile building block for the synthesis of more complex molecules.[1]

Synthesis Pathway Diagram
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Caption: Synthesis of 3-Fluoro-4-methoxyphenethyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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